Cas no 132630-83-2 (2-(2,4,5-trifluoro-3-methylphenyl)-4,4-dimethyl-2-oxazoline)

• Product name: 2-(2,4,5-trifluoro-3-methylphenyl)-4,4-dimethyl-2-oxazoline
• CAS No: 132630-83-2
• MF: C₁₂H₁₂F₃NO
• MW: 243.22500
• MDL: MFCD16620360
• CID: 3045009
• PubChem ID: 15075811

2-(2,4,5-trifluoro-3-methylphenyl)-4,4-dimethyl-2-oxazoline Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,5-trifluoro-3-methylphenyl)-4,4-dimethyl-2-oxazoline
• 2-(3-methyl-2,4,5-trifluoro-phenyl)-4,4-dimethyl-oxazoline
• SCHEMBL9087397
• 132630-83-2
• 4,4-DIMETHYL-2-(2,4,5-TRIFLUORO-3-METHYLPHENYL)-5H-1,3-OXAZOLE
• AKOS027251335
• MFCD16620360
• Oxazole, 4,5-dihydro-4,4-dimethyl-2-(2,4,5-trifluoro-3-methylphenyl)-
• 4,4-Dimethyl-2-(2,4,5-trifluoro-3-methylphenyl)-4,5-dihydrooxazole
• AB7786
• AS-44869
• 2-(2,4,5-Trifluoro-3-methylphenyl)-4,5-dihydro-4,4-dimethyloxazole
• SLWCAJZXIPUHCV-UHFFFAOYSA-N

• MDL： MFCD16620360
• Inchi： InChI=1S/C12H12F3NO/c1-6-9(14)7(4-8(13)10(6)15)11-16-12(2,3)5-17-11/h4H,5H2,1-3H3
• InChI Key： SLWCAJZXIPUHCV-UHFFFAOYSA-N
• SMILES： CC1=C(C(=CC(=C1F)F)C2=NC(C)(C)CO2)F

Computed Properties

• Exact Mass: 243.08700
• Monoisotopic Mass: 243.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• PSA: 21.59000
• LogP: 2.40330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(2,4,5-trifluoro-3-methylphenyl)-4,4-dimethyl-2-oxazoline

Comprehensive Guide to 2-(2,4,5-Trifluoro-3-methylphenyl)-4,4-dimethyl-2-oxazoline (CAS No. 132630-83-2)

2-(2,4,5-Trifluoro-3-methylphenyl)-4,4-dimethyl-2-oxazoline (CAS No. 132630-83-2) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the oxazoline family, known for their versatile applications in synthesis and catalysis. With its unique trifluoromethyl and dimethyl substitutions, it serves as a critical intermediate in the development of bioactive molecules.

The molecular structure of 2-(2,4,5-trifluoro-3-methylphenyl)-4,4-dimethyl-2-oxazoline features a phenyl ring substituted with fluorine atoms and a methyl group, enhancing its reactivity and stability. This makes it particularly valuable in medicinal chemistry, where fluorinated compounds are increasingly sought after due to their metabolic stability and bioavailability. Researchers often explore its potential in designing novel antiviral and anti-inflammatory agents.

In recent years, the demand for fluorinated organic compounds has surged, driven by advancements in drug discovery and material science. 2-(2,4,5-Trifluoro-3-methylphenyl)-4,4-dimethyl-2-oxazoline is no exception, as it aligns with the growing interest in sustainable chemistry and green synthesis. Laboratories worldwide are investigating eco-friendly methods to produce such compounds, reducing environmental impact while maintaining high yields.

One of the key applications of CAS No. 132630-83-2 is its role as a ligand in asymmetric catalysis. The oxazoline ring's ability to coordinate with metals enables its use in enantioselective reactions, crucial for producing chiral pharmaceuticals. This has sparked interest among researchers working on next-generation therapeutics and precision medicine.

Another trending topic in the scientific community is the use of AI-driven drug discovery. Computational models frequently incorporate compounds like 2-(2,4,5-trifluoro-3-methylphenyl)-4,4-dimethyl-2-oxazoline to predict biological activity and optimize molecular designs. This synergy between synthetic chemistry and artificial intelligence accelerates the development of innovative treatments.

From an industrial perspective, the scalability of 2-(2,4,5-trifluoro-3-methylphenyl)-4,4-dimethyl-2-oxazoline synthesis is a focal point. Manufacturers are investing in continuous flow chemistry to enhance production efficiency and reduce waste. This approach aligns with global initiatives promoting sustainable manufacturing practices.

Safety and handling of CAS No. 132630-83-2 follow standard laboratory protocols. While not classified as hazardous, proper storage in cool, dry conditions is recommended to maintain its stability. Researchers emphasize the importance of material safety data sheets (MSDS) and risk assessments when working with this compound.

In conclusion, 2-(2,4,5-trifluoro-3-methylphenyl)-4,4-dimethyl-2-oxazoline represents a pivotal building block in modern chemistry. Its applications span from pharmaceutical intermediates to catalytic systems, reflecting its versatility. As the scientific community continues to explore its potential, this compound remains at the forefront of innovation in organic synthesis and drug development.